Cas no 1020039-89-7 (1-(4-propylphenyl)butane-1,3-dione)

• Product Name: 1-(4-propylphenyl)butane-1,3-dione
• CAS No: 1020039-89-7
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 5770638
• PubChem ID: 43089600
• Update Time: 2025-10-23

1-(4-propylphenyl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione, 1-(4-propylphenyl)-
• 1-(4-Propylphenyl)butane-1,3-dione
• 1-(4-Propylphenyl)-1,3-butanedione
• 1-(4-propylphenyl)butane-1,3-dione

• Inchi： 1S/C13H16O2/c1-3-4-11-5-7-12(8-6-11)13(15)9-10(2)14/h5-8H,3-4,9H2,1-2H3
• InChI Key： XCUMDDQEDHKZSA-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(CCC)C=C1)(=O)CC(=O)C

Experimental Properties

• Density: 1.019±0.06 g/cm3(Predicted)
• Boiling Point: 326.8±25.0 °C(Predicted)
• pka: 8.96±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-propylphenyl)butane-1,3-dione

Recent Advances in the Study of 1-(4-propylphenyl)butane-1,3-dione (CAS: 1020039-89-7) in Chemical Biology and Pharmaceutical Research

The compound 1-(4-propylphenyl)butane-1,3-dione (CAS: 1020039-89-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This β-diketone derivative exhibits unique chemical properties that make it a promising candidate for various applications, including drug development, enzyme inhibition, and material science. Recent studies have focused on its synthesis, structural characterization, and biological activities, providing valuable insights into its potential therapeutic uses.

One of the key areas of research involves the synthesis and optimization of 1-(4-propylphenyl)butane-1,3-dione. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a palladium-catalyzed cross-coupling reaction, which demonstrated high efficiency and selectivity. This advancement is critical for further pharmacological evaluations and potential industrial applications.

In terms of biological activity, recent investigations have highlighted the compound's potential as an enzyme inhibitor. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 1-(4-propylphenyl)butane-1,3-dione exhibits strong inhibitory effects against certain kinases involved in inflammatory pathways. The study utilized in vitro assays and molecular docking simulations to elucidate the binding mechanisms, suggesting that the compound could serve as a lead molecule for developing anti-inflammatory drugs.

Furthermore, the compound's role in material science has also been explored. A research team at MIT (2023) demonstrated that 1-(4-propylphenyl)butane-1,3-dione can be used as a precursor for synthesizing luminescent materials with applications in bioimaging. The study highlighted the compound's ability to form stable complexes with rare-earth metals, resulting in materials with high quantum yields and excellent photostability.

Despite these promising findings, challenges remain in the clinical translation of 1-(4-propylphenyl)butane-1,3-dione. Pharmacokinetic studies are still in the early stages, and further in vivo experiments are needed to assess its safety and efficacy. However, the compound's versatility and the recent advancements in its synthesis and application underscore its potential to impact multiple domains within chemical biology and pharmaceutical research.

In conclusion, 1-(4-propylphenyl)butane-1,3-dione (CAS: 1020039-89-7) represents a multifaceted compound with significant promise. Ongoing research continues to uncover its diverse applications, from drug development to advanced materials. As synthetic methodologies improve and biological studies progress, this compound is poised to play a pivotal role in future scientific and industrial breakthroughs.